Cas no 6331-04-0 (2-(2,4-dimethylphenyl)acetic acid)

2-(2,4-Dimethylphenyl)acetic acid is a substituted phenylacetic acid derivative characterized by the presence of methyl groups at the 2- and 4-positions of the aromatic ring. This structural modification enhances its steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The compound exhibits improved stability and reactivity in carboxylate-based reactions, facilitating its use in the preparation of fine chemicals and active pharmaceutical ingredients (APIs). Its well-defined crystalline form ensures consistent purity, while its moderate solubility in common organic solvents allows for versatile processing. The compound is particularly useful in the development of nonsteroidal anti-inflammatory drug (NSAID) analogs and other biologically active molecules.

2-(2,4-dimethylphenyl)acetic acid structure

6331-04-0 structure

Product Name:2-(2,4-dimethylphenyl)acetic acid

CAS No:6331-04-0

MF:C₁₀H₁₂O₂

MW:164.201083183289

MDL:MFCD02664685

CID:85637

PubChem ID:138729

Update Time:2025-06-07

2-(2,4-dimethylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(2,4-Dimethylphenyl)acetic acid
- 2,4-Dimethylphenylacetic acid
- 2,5-Dimethylphenylacetic Acid
- 2,4-dimethyphenylacetic acid
- (2,4-Dimethylphenyl)acetic acid
- Acetic acid, (2,4-xylyl)-
- 2,4-Dimethylphenylaceticacid
- MWBXCWLRASBZFB-UHFFFAOYSA-N
- Acetic acid,4-xylyl)-
- (2,4-Xylyl)acetic acid
- KSC495A3D
- 2,4-Dimethylphenyl-acetic Acid
- 2,4-dimethyl-phenyl-acetic acid
- 2,4-dimethyl phenyl acetic acid
- NSC45642
- (2,4-Dim
- CS-W017907
- 2-(2,4-dimethylphenyl)acetic acid;2,4-Dimethylphenylacetic Acid
- A923588
- SY021822
- 6331-04-0
- BB 0248967
- NSC 45642
- EN300-95819
- (2,4-Dimethylphenyl)acetic acid, AldrichCPR
- (2,4-Dimethyl-phenyl)-acetic acid
- (2,4-Dimethylphenyl)acetic acid #
- A24084
- F2182-0136
- DTXSID70212698
- MFCD02664685
- AM62267
- FT-0688184
- AKOS000296243
- NSC-45642
- SCHEMBL1257788
- AS-38663
- BBL002053
- STK114925
- 2-(2,4-dimethylphenyl)acetic acid
- MDL： MFCD02664685
- Inchi： 1S/C10H12O2/c1-7-3-4-9(6-10(11)12)8(2)5-7/h3-5H,6H2,1-2H3,(H,11,12)
- InChI Key： MWBXCWLRASBZFB-UHFFFAOYSA-N
- SMILES： OC(CC1C=CC(C)=CC=1C)=O

Computed Properties

Exact Mass: 164.08400
Monoisotopic Mass: 164.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.3
Topological Polar Surface Area: 37.3

Experimental Properties

Color/Form: Powder
Density: 1.0326 (rough estimate)
Melting Point: 128-132 °C
Boiling Point: 295.1±9.0℃ at 760 mmHg
Flash Point: 192.2ºC
Refractive Index: 1.5460 (estimate)
PSA: 37.30000
LogP: 1.93050
Solubility: Not determined

2-(2,4-dimethylphenyl)acetic acid Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 37/39-26
Hazardous Material Identification：
Risk Phrases：R36/37/38

2-(2,4-dimethylphenyl)acetic acid Customs Data

HS CODE：2916399090
Customs Data：

China Customs Code:
2916399090

Overview:

2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(2,4-dimethylphenyl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DC571-200mg	2-(2,4-dimethylphenyl)acetic acid	6331-04-0	98%	200mg	55.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DC571-1g	2-(2,4-dimethylphenyl)acetic acid	6331-04-0	98%	1g	125.0CNY	2021-07-14
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Alichem	A019123219-25g	2-(2,4-Dimethylphenyl)acetic acid	6331-04-0	97%	25g	$278.72	2023-09-01
Alichem	A019123219-100g	2-(2,4-Dimethylphenyl)acetic acid	6331-04-0	97%	100g	$669.00	2023-09-01
Fluorochem	209374-1g	2-(2,4-Dimethylphenyl)acetic acid	6331-04-0	95%	1g	￡16.00	2022-03-01
Fluorochem	209374-10g	2-(2,4-Dimethylphenyl)acetic acid	6331-04-0	95%	10g	￡62.00	2022-03-01
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D134094-1g	2-(2,4-dimethylphenyl)acetic acid	6331-04-0	98%	1g	¥50.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D134094-250mg	2-(2,4-dimethylphenyl)acetic acid	6331-04-0	98%	250mg	¥29.90	2023-09-03

2-(2,4-dimethylphenyl)acetic acid Production Method

2-(2,4-dimethylphenyl)acetic acid Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:6331-04-0)2-(2,4-dimethylphenyl)acetic acid

Order Number:A923588

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 14:36

Price ($):351.0

Email:sales@amadischem.com

Product Official Link

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